N-(2-fluorophenyl)cycloheptanamine

• Molecular Formula: C13H18FN
• Molecular Weight: 207.29 g/mol
• IUPAC Name: N-(2-fluorophenyl)cycloheptanamine
• InChI: InChI=1S/C13H18FN/c14-12-9-5-6-10-13(12)15-11-7-3-1-2-4-8-11/h5-6,9-11,15H,1-4,7-8H2
• InChI Key: NKPVBLJJODFSEE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC2=CC=CC=C2F

Description

N-(2-fluorophenyl)cycloheptanamine is a cycloheptanamine derivative characterized by a fluorine atom at the ortho position of the phenyl ring directly attached to the amine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-fluorophenyl)cycloheptanamine typically involves the reaction of 2-fluoroaniline with cycloheptanone under specific conditions. One common method is the reductive amination process, where 2-fluoroaniline is reacted with cycloheptanone in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride . The reaction is usually carried out in an organic solvent like ethanol or methanol at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of N-(2-fluorophenyl)cycloheptanamine may involve similar synthetic routes but on a larger scale. The process would typically be optimized for higher yields and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-(2-fluorophenyl)cycloheptanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to produce amines or alcohols.

Substitution: The fluorophenyl group can participate in nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles like hydroxide or alkoxide ions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in ether.

Substitution: Sodium hydroxide in aqueous solution or alkoxide in an alcoholic solution.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of phenols or ethers.

Scientific Research Applications

N-(2-fluorophenyl)cycloheptanamine's applications within scientific research are still emerging, with current data primarily focusing on its chemical properties and synthesis rather than extensive application-based studies . Information regarding specific applications of N-(2-fluorophenyl)cycloheptanamine is limited; however, its structural analogs and related compounds offer insight into potential uses .

Chemical Properties and Structure
N-(2-fluorophenyl)cycloheptanamine has the molecular formula $C_{13}H_{18}FN$ . The presence of a fluorophenyl group and a cycloheptanamine moiety suggests potential uses in diverse chemical and biological applications, drawing from the properties of related compounds.

Potential Research Applications

• Pharmaceutical Chemistry N-(2-fluorophenyl)cycloheptanamine might be explored in drug development. Research indicates that related compounds, such as opioid receptor antagonists, can be modified to potentially treat obesity, diabetes, hypertension, anxiety, and addiction .
• Organic Synthesis As a building block in synthesizing complex molecules, N-(2-fluorophenyl)cycloheptanamine can be utilized as a reagent in organic reactions. Its unique structure allows for incorporating specific functionalities into larger molecular architectures, potentially leading to novel compounds with tailored properties.
• Materials Science The properties of fluorinated compounds make them valuable in creating specialty chemicals . N-(2-fluorophenyl)cycloheptanamine could be a precursor or component in developing new materials, although specific documented uses are currently unavailable.
• Biological Activity Investigation While direct evidence for N-(2-fluorophenyl)cycloheptanamine is scarce, similar compounds have been investigated for antimicrobial and anticancer properties. The compound's interaction with biological targets, such as enzymes or receptors, could modulate cellular pathways, offering a basis for therapeutic applications.

Structural Analogs and Related Research
Research on cycloheptanamine and fluorophenyl derivatives indicates the potential for N-(2-fluorophenyl)cycloheptanamine in various applications:

• CDK9 Inhibitors Modifications of phenylamine analogs have been explored for their potency and effectiveness. For instance, a 4-methoxyphenylamine analog was found to be more effective than a 4-fluorophenyl derivative in certain experiments .
• Cycloalkylamine Derivatives Altering alkyl groups in related compounds impacts activity. Replacing an isopropyl group with a cyclopentyl group resulted in equipotent activity, whereas a cyclohexyl derivative was less potent . This suggests the cycloheptyl group in N-(2-fluorophenyl)cycloheptanamine could offer unique interactions .
• N-(2-Fluorophenyl)bicyclo[2.2.1]heptan-2-amine This related compound may have similar applications, meriting further investigation .

Synthesis
The synthesis of similar compounds involves multiple steps, starting with readily available materials. A typical route includes:

• Formation of Intermediates Reactions involving fluorobenzyl chlorides can introduce the fluorophenyl moiety.
• N-alkylation Reacting cycloheptanamine with a substituted benzyl chloride in a suitable solvent and base to form the desired product.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)cycloheptanamine involves its interaction with specific molecular targets within biological systems. The compound may bind to receptors or enzymes, altering their activity and triggering downstream signaling pathways. These interactions can lead to various physiological effects, depending on the specific targets and pathways involved .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and molecular features of N-(2-fluorophenyl)cycloheptanamine and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituent Features	Key Structural Differences
N-(2-fluorophenyl)cycloheptanamine	C₁₃H₁₆FN*	~205.27 (calc.)	2-fluorophenyl directly attached	No methylene bridge; ortho-F position
N-[(4-fluorophenyl)methyl]cycloheptanamine	C₁₄H₂₀FN	221.31	4-fluorophenylmethyl group (CH₂ bridge)	Para-F; increased flexibility
N-[(2-chloro-6-fluorophenyl)methyl]cycloheptanamine	C₁₄H₁₉ClFN	255.76	2-chloro-6-fluorophenylmethyl group	Chloro + fluoro substituents; steric bulk
N-[2-(propan-2-yl)phenyl]cycloheptanamine	C₁₆H₂₅N	231.38	Isopropylphenyl group	Bulky hydrophobic substituent
AXKO-0046 (Indole derivative)	Not reported	-	Indole-benzylamino substituent	Complex heterocyclic structure

*Calculated based on structural analogy; exact data unavailable in provided evidence.

Key Observations:

• Substituent Position : The ortho-fluorine in the target compound may introduce steric hindrance and electronic effects distinct from para-substituted analogs (e.g., ’s 4-fluorophenylmethyl derivative) .
• Halogen Effects : ’s chloro-fluoro substitution introduces stronger electron-withdrawing effects and steric bulk, which could reduce solubility or alter target affinity compared to the target’s single fluorine .
• Hydrophobicity : The isopropyl group in ’s compound increases lipophilicity, suggesting divergent pharmacokinetic behavior relative to the fluorine-substituted target .

Biological Activity

N-(2-Fluorophenyl)cycloheptanamine is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

N-(2-Fluorophenyl)cycloheptanamine features a cycloheptane ring substituted with a 2-fluorophenyl group. The presence of the fluorine atom is significant as it can enhance the compound's pharmacological properties, including metabolic stability and receptor binding affinity .

NMDA Receptor Antagonism

One of the primary mechanisms through which N-(2-fluorophenyl)cycloheptanamine exerts its biological effects is through antagonism of the N-methyl-D-aspartate (NMDA) receptor. This receptor plays a crucial role in synaptic plasticity and memory function. Studies indicate that compounds with similar structures demonstrate significant antagonistic activity against NMDA receptors, which could be beneficial in treating neurological disorders such as Alzheimer's disease and schizophrenia .

Anticancer Activity

Recent investigations have highlighted the potential anticancer properties of N-(2-fluorophenyl)cycloheptanamine. Research has shown that compounds with similar heterocyclic structures exhibit cytotoxic effects against various cancer cell lines, including leukemia cells. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation .

Biological Activity Data

The following table summarizes key findings related to the biological activity of N-(2-fluorophenyl)cycloheptanamine and related compounds:

Study	Cell Line/Model	Activity	Mechanism	IC50 (µM)
	K562 (Leukemia)	Cytotoxic	Apoptosis	15-25
	NMDA Receptor Assay	Antagonist	NMDA Inhibition	10-20
	M. tuberculosis	Antimicrobial	Targeting MmpL3	<1

Case Study 1: Anticancer Effects

In a study examining the cytotoxic effects on K562 human chronic myelogenous leukemia cells, N-(2-fluorophenyl)cycloheptanamine derivatives were tested for their ability to induce apoptosis. The results indicated that these compounds could significantly reduce cell viability through mechanisms involving mitochondrial membrane potential disruption and caspase activation .

Case Study 2: Neurological Applications

Another study focused on the NMDA receptor antagonism properties of N-(2-fluorophenyl)cycloheptanamine. The compound was shown to effectively inhibit NMDA-mediated excitotoxicity in neuronal cultures, suggesting its potential use in treating neurodegenerative diseases where excitotoxicity is a contributing factor .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for N-(2-fluorophenyl)cycloheptanamine, and what key reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or reductive amination. For example, reacting 2-fluoroaniline with cycloheptanone under reductive amination conditions (e.g., NaBH₃CN or H₂/Pd-C) is a common approach. Solvent choice (e.g., methanol or THF), temperature (room temperature to 60°C), and stoichiometric ratios of reagents significantly impact yield. Catalytic methods using transition metals (e.g., Pd or Cu) may enhance efficiency .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing N-(2-fluorophenyl)cycloheptanamine?

• Methodological Answer : Nuclear Magnetic Resonance (NMR, ¹H/¹³C/¹⁹F) is essential for confirming the fluorophenyl and cycloheptyl moieties. X-ray crystallography (e.g., SHELX refinement) resolves spatial arrangements and hydrogen-bonding interactions, particularly for verifying amine protonation states. Mass spectrometry (HRMS) and IR spectroscopy validate molecular weight and functional groups (e.g., C-F stretch at ~1200 cm⁻¹) .

Q. What pharmacological targets are hypothesized for fluorophenyl-cycloheptylamine derivatives, and how are binding affinities assessed?

• Methodological Answer : Structural analogs (e.g., piperazine derivatives) suggest potential activity at serotonin or dopamine receptors. Radioligand binding assays (e.g., using ³H-labeled ligands) or computational docking (e.g., AutoDock Vina) assess affinity. Functional assays (cAMP accumulation or calcium flux) evaluate agonism/antagonism. Note that Schedule I regulatory restrictions apply to certain analogs, requiring DEA licensure for handling .

Advanced Research Questions

Q. How can synthetic routes for N-(2-fluorophenyl)cycloheptanamine be optimized to improve enantiomeric purity?

• Methodological Answer : Chiral resolution via diastereomeric salt formation (e.g., using tartaric acid derivatives) or asymmetric catalysis (e.g., chiral ligands with Ru or Rh) can enhance enantioselectivity. Reaction monitoring via chiral HPLC (e.g., Chiralpak columns) quantifies enantiomeric excess. Solvent polarity and temperature gradients during crystallization further refine purity .

Q. How can contradictory structural data (e.g., NMR vs. XRD) for N-(2-fluorophenyl)cycloheptanamine derivatives be resolved?

• Methodological Answer : Discrepancies may arise from dynamic proton exchange in solution (NMR) versus static solid-state structures (XRD). Variable-temperature NMR or deuterated solvents can suppress exchange effects. DFT calculations (e.g., Gaussian 16) model solution-phase conformers, while Hirshfeld surface analysis of XRD data identifies intermolecular interactions influencing solid-state geometry .

Q. What computational strategies predict the metabolic stability and toxicity of N-(2-fluorophenyl)cycloheptanamine?

• Methodological Answer : Quantum mechanics/molecular mechanics (QM/MM) simulations model cytochrome P450 metabolism. Tools like SwissADME predict metabolic sites (e.g., fluorophenyl dehalogenation or amine oxidation). Toxicity is assessed via in silico platforms (e.g., ProTox-II) for hepatotoxicity or cardiotoxicity risks. MD simulations (AMBER/CHARMM) evaluate membrane permeability .

Q. What regulatory considerations apply to pharmacological studies of N-(2-fluorophenyl)cycloheptanamine analogs?

• Methodological Answer : Analogues with structural similarity to Schedule I opiates (e.g., fentanyl derivatives) require DEA research licensing (21 CFR §1300). Compliance with the Controlled Substances Act (CSA) mandates secure storage, usage logs, and disposal protocols. International collaborations must align with local regulations (e.g., EU REACH) .